Cas no 2171519-29-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid
• CAS No: 2171519-29-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5978123
• PubChem ID: 165569012
• Update Time: 2025-06-09

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid
• EN300-1569018
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-2-methylpropanoic acid
• 2171519-29-0

• Inchi： 1S/C27H34N2O5/c1-26(2,3)15-14-22(23(30)29-27(4,5)24(31)32)28-25(33)34-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,14-16H2,1-5H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NWXNDAZLAWHSLP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)(C)C)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS number 2171519-29-0, known as 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is particularly notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a key element in peptide synthesis and protection strategies. The presence of the Fmoc group suggests its role in advanced chemical synthesis, particularly in the realm of peptide chemistry and drug discovery.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc derivatives in the synthesis of novel antibiotics and anticancer agents. The unique structure of this compound allows for precise control over the stereochemistry and functionality of the resulting products, making it a valuable tool in medicinal chemistry. The Fmoc group serves as a protective moiety during peptide synthesis, ensuring that amino groups remain intact during reaction sequences.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its ability to form stable amide bonds makes it a candidate for the development of high-performance polymers and biomaterials. Recent advancements in polymer chemistry have demonstrated how such compounds can be utilized to create materials with tailored mechanical properties and biocompatibility, opening new avenues for medical device manufacturing and tissue engineering.

The structural complexity of this compound also lends itself to investigations into its pharmacokinetic properties. Researchers have been exploring how such molecules can be optimized for improved bioavailability and reduced toxicity. By modifying the side chains and substituents, scientists aim to enhance the molecule's solubility and stability, which are critical factors in drug delivery systems.

Moreover, the integration of dimethylhexanamido groups into the molecule introduces additional functional diversity. These groups can participate in various chemical reactions, including nucleophilic substitutions and additions, expanding the range of potential applications. Recent studies have also examined the use of such groups in catalytic processes, where they serve as ligands or catalyst supports, enhancing reaction efficiency and selectivity.

In terms of synthetic methodology, this compound represents a benchmark for modern organic synthesis techniques. Its construction involves multi-step reactions requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets stringent quality standards required for both academic research and industrial applications.

The compound's compatibility with various analytical techniques further underscores its utility in research settings. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize its structure and properties. These analyses provide critical insights into its molecular geometry, electronic distribution, and intermolecular interactions, which are essential for understanding its behavior in different environments.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in areas such as drug delivery systems, enzyme engineering, and material science. Its unique combination of functional groups positions it as a versatile building block for constructing complex molecules with tailored functionalities.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2-methylpropanoic acid stands at the forefront of chemical innovation. Its intricate structure not only facilitates advanced synthetic strategies but also opens new possibilities for addressing challenges across diverse scientific domains. As research progresses, this compound is poised to play an increasingly important role in driving discoveries that benefit society.